Cas no 2719726-91-5 (TNKS-2-IN-2)

• Product Name: TNKS-2-IN-2
• CAS No: 2719726-91-5
• MF: C₂₆H₂₃N₃O₆
• MW: 473.477326631546
• CID: 6777387
• PubChem ID: 162351771
• Update Time: 2025-11-01

TNKS-2-IN-2 Chemical and Physical Properties

Names and Identifiers

• TNKS-2-IN-2
• CS-0899045
• 2719726-91-5
• HY-156332

• Inchi： 1S/C26H23N3O6/c1-33-21-12-15(13-22(34-2)24(21)35-3)25(31)28-16-8-10-17(11-9-16)29-26(32)19-14-27-20-7-5-4-6-18(20)23(19)30/h4-14H,1-3H3,(H,27,30)(H,28,31)(H,29,32)
• InChI Key： QTUNARPUEKECCR-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(=CC=2)NC(C2C=C(C(=C(C=2)OC)OC)OC)=O)=O)=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 473.15868546g/mol
• Monoisotopic Mass: 473.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Additional information on TNKS-2-IN-2

TNKS-2-IN-2: A Comprehensive Overview

TNKS-2-IN-2, also known by its CAS number 2719726-91-5, is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and applications of TNKS-2-IN-2, as well as recent advancements in its research.

The chemical structure of TNKS-2-IN-2 is characterized by a complex arrangement of atoms that contribute to its distinctive properties. Recent studies have highlighted its stability under various conditions, making it a promising candidate for use in high-performance materials. Researchers have also explored its electronic properties, which are crucial for applications in electronics and energy storage systems.

One of the most notable aspects of TNKS-2-IN-2 is its synthesis process. Scientists have developed innovative methods to produce this compound efficiently, ensuring scalability for industrial applications. These methods involve precise control over reaction conditions, including temperature and pressure, to achieve optimal yields. The synthesis of TNKS-2-IN-2 has been optimized through continuous research, making it more accessible for commercial use.

In terms of applications, TNKS-2-IN-2 has shown potential in several areas. Its thermal stability makes it suitable for use in high-temperature environments, such as in aerospace materials or advanced composites. Additionally, its mechanical properties have been leveraged in the development of lightweight structures for automotive industries. Recent research has also explored its role in catalysis, where it has demonstrated exceptional efficiency in accelerating chemical reactions.

The latest studies on TNKS-2-IN-2 have focused on enhancing its functionality through modifications at the molecular level. By introducing specific functional groups, researchers have been able to tailor the compound's properties for specialized applications. For instance, modifications have improved its compatibility with biological systems, opening new avenues in biotechnology and medical devices.

Moreover, the environmental impact of TNKS-2-IN-2 has been a topic of interest among scientists. Efforts are being made to develop sustainable synthesis pathways that minimize waste and energy consumption. These advancements not only enhance the eco-friendliness of the compound but also align with global initiatives for greener technologies.

In conclusion, TNKS-2-IN-2 (CAS No: 2719726-91-5) is a versatile compound with a wide range of applications across multiple industries. Its unique properties, efficient synthesis methods, and potential for further modification make it a valuable asset in modern materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future technologies.